Cas no 2091688-50-3 (3-(Chloromethyl)-2-isopropyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole)

• Product Name: 3-(Chloromethyl)-2-isopropyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole
• CAS No: 2091688-50-3
• MF: C₁₀H₁₅ClN₂O
• MW: 214.691901445389
• CID: 5722949
• PubChem ID: 121214424
• Update Time: 2025-10-28

3-(Chloromethyl)-2-isopropyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-2-isopropyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole
• 3-(chloromethyl)-2-propan-2-yl-6,7-dihydro-4H-pyrano[4,3-c]pyrazole
• AKOS026724947
• 2091688-50-3
• F2198-6501
• Pyrano[4,3-c]pyrazole, 3-(chloromethyl)-2,4,6,7-tetrahydro-2-(1-methylethyl)-
• 3-(Chloromethyl)-2-isopropyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole

• Inchi： 1S/C10H15ClN2O/c1-7(2)13-10(5-11)8-6-14-4-3-9(8)12-13/h7H,3-6H2,1-2H3
• InChI Key： QXXTWTAWWWEIRE-UHFFFAOYSA-N
• SMILES： ClCC1=C2COCCC2=NN1C(C)C

Computed Properties

• Exact Mass: 214.0872908g/mol
• Monoisotopic Mass: 214.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 336.8±37.0 °C(Predicted)
• pka: 1.54±0.20(Predicted)

Additional information on 3-(Chloromethyl)-2-isopropyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole

Introduction to 3-(Chloromethyl)-2-isopropyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole (CAS No. 2091688-50-3)

3-(Chloromethyl)-2-isopropyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole, with the CAS number 2091688-50-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles and is characterized by its unique structural features, including a chloromethyl group and an isopropyl substituent. These characteristics contribute to its potential therapeutic applications and have been the focus of recent studies.

The chemical structure of 3-(Chloromethyl)-2-isopropyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole consists of a tetrahydropyrano[4,3-c]pyrazole core with a chloromethyl group at the 3-position and an isopropyl group at the 2-position. The presence of these functional groups imparts specific chemical properties that make it a valuable candidate for various biological activities. The chloromethyl group can undergo substitution reactions, making it a versatile intermediate in synthetic chemistry. Meanwhile, the isopropyl group adds steric bulk and influences the compound's solubility and bioavailability.

Recent research has highlighted the potential of 3-(Chloromethyl)-2-isopropyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole in several therapeutic areas. One notable application is in the development of anti-inflammatory agents. Studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory pathway. For instance, it has been reported to effectively inhibit cyclooxygenase (COX) enzymes, which are crucial for the production of prostaglandins that mediate inflammation.

In addition to its anti-inflammatory properties, 3-(Chloromethyl)-2-isopropyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole has also shown promise as an antitumor agent. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells through multiple mechanisms. One such mechanism involves the modulation of signaling pathways that regulate cell survival and proliferation. Specifically, it has been observed to inhibit the activation of Akt and ERK1/2 kinases, which are frequently overactive in various types of cancer.

The pharmacokinetic properties of 3-(Chloromethyl)-2-isopropyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole have also been extensively studied. Its oral bioavailability is relatively high due to its favorable solubility profile and low first-pass metabolism. This makes it a suitable candidate for oral administration in clinical settings. Furthermore, its stability under physiological conditions ensures that it remains active over extended periods.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(Chloromethyl)-2-isopropyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole in treating various diseases. Early results from phase I trials have shown promising outcomes with minimal adverse effects reported. These findings suggest that this compound has a favorable safety profile and warrants further investigation in larger clinical trials.

The synthesis of 3-(Chloromethyl)-2-isopropyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole involves several steps that are well-documented in the literature. The key synthetic route involves the condensation of appropriate starting materials followed by selective functional group modifications. The chloromethyl group can be introduced via a nucleophilic substitution reaction using a suitable chlorinating agent. The isopropyl group can be added through an alkylation step using an isopropyl halide or equivalent reagent.

In conclusion, 3-(Chloromethyl)-2-isopropyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole (CAS No. 2091688-50-3) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its full range of biological activities and clinical applications.